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Compound of Interest

Compound Name: HRO761

Cat. No.: B15584112 Get Quote

For laboratory professionals engaged in drug development and research, the proper handling

and disposal of investigational compounds like HRO761 is a critical component of laboratory

safety and regulatory compliance. HRO761 is identified as a potent and selective allosteric

inhibitor of the Werner syndrome ATP-dependent helicase (WRN), with potential antineoplastic

activity, highlighting the need for careful management of its waste stream.[1][2][3][4]

Chemical and Physical Properties of HRO761
A summary of the key chemical and physical properties of HRO761 is provided below to inform

safe handling and disposal decisions.
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Property Value

Molecular Formula C₃₁H₃₁ClF₃N₉O₅

Molecular Weight 702.09 g/mol [2]

CAS Number 2869954-34-5[2]

Appearance Solid[2]

Solubility Soluble in DMSO up to 100 mg/mL[3][5]

Storage (Solid Powder) -20°C for 12 months; 4°C for 6 months[2]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[5][6]

Synonyms
HRO-761, Werner syndrome RecQ helicase-IN-

1[2][4][6]

Disposal Protocol for HRO761 Waste
As a potent bioactive compound, HRO761 and any materials contaminated with it should be

treated as hazardous chemical waste. Disposal must adhere to local, state, and federal

regulations, as well as institutional policies. The following is a general experimental protocol for

the disposal of HRO761 waste.

Objective: To safely collect, store, and dispose of HRO761 waste in accordance with hazardous

waste management best practices.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, clearly labeled.

Waste labels compliant with institutional and regulatory standards.

Secondary containment for waste container.

Procedure:
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Waste Segregation:

Do not mix HRO761 waste with non-hazardous trash or other waste streams like

radioactive or biological waste.[7]

Collect different forms of HRO761 waste (e.g., solid, liquid) in separate, compatible

containers.

Waste Collection:

Solid Waste: Collect unused or expired HRO761 powder, as well as contaminated items

such as pipette tips, tubes, and gloves, in a designated, puncture-proof container lined

with a heavy-duty plastic bag.

Liquid Waste: Collect solutions containing HRO761, including stock solutions and

experimental media, in a sealable, chemical-resistant container. If dissolved in a solvent

like DMSO, the waste should be managed as both a chemical and solvent waste.

Ensure all containers are in good condition and compatible with the waste they are

holding.

Labeling:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste."

The full chemical name: N-[2-chloro-4-(trifluoromethyl)phenyl]-2-[2-(3,6-dihydro-2H-

pyran-4-yl)-5-ethyl-6-[4-(5-hydroxy-6-methylpyrimidine-4-carbonyl)piperazin-1-yl]-7-oxo-

[1][2][3]triazolo[1,5-a]pyrimidin-4-yl]acetamide, and the common name "HRO761."[1]

The concentration and quantity of the waste.

The date accumulation started.

The associated hazards (e.g., "Toxic," "Chemical Hazard").
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Storage:

Store the sealed waste container in a designated, secure area away from general

laboratory traffic.

Use secondary containment to prevent spills.

Store in a well-ventilated area. Do not store flammables with oxidizers or acids with

caustics.[7]

Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of HRO761 down the drain or in regular trash.[7] Evaporation of chemical

waste is not an acceptable disposal method.[7]

Logical Workflow for HRO761 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of HRO761 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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